Cas no 16784-25-1 (1,3,4-Thiadiazol-2-amine, 5-(1-methylethoxy)-)

• Product Name: 1,3,4-Thiadiazol-2-amine, 5-(1-methylethoxy)-
• CAS No: 16784-25-1
• MF: C₅H₉N₃OS
• MW: 159.209459066391
• CID: 121891
• PubChem ID: 45123434
• Update Time: 2025-04-18

1,3,4-Thiadiazol-2-amine, 5-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine, 5-(1-methylethoxy)-
• SCHEMBL24769981
• 5-Isopropoxy-1,3,4-thiadiazol-2-amine
• 16784-25-1
• 1,3,4-Thiadiazol-2-amine, 5-(1-methylethoxy)-

• Inchi： 1S/C5H9N3OS/c1-3(2)9-5-8-7-4(6)10-5/h3H,1-2H3,(H2,6,7)
• InChI Key： KYEGXRPGUVLFTG-UHFFFAOYSA-N
• SMILES： S1C(N)=NN=C1OC(C)C

Computed Properties

• Exact Mass: 159.04677
• Monoisotopic Mass: 159.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.3A^2
• XLogP3: 1.1

Experimental Properties

• PSA: 61.03